Demethyl Irbesartan-d5

Specification

• Molecular Formula: C₂₄H₂₁D₅N₆O
• Molecular Weight: 419.53

Introduction

Chemical Structure and Properties

Chemical Identity

Demethyl Irbesartan-d5 is characterized by the following properties:

Parameter	Value
Chemical Name	2-propyl-3-[[4-[2-(1H-tetrazol-5-yl)phenyl]phenyl]methyl]-1,3-diazaspiro[4.4]non-1-en-4-one-d5
Molecular Formula	C24H21D5N6O
Molecular Weight	419.53 g/mol
Catalog Designation	PA STI 025760

Table 1: Chemical identification parameters of Demethyl Irbesartan-d5

Structural Features

Demethyl Irbesartan-d5 maintains the core structure of Demethyl Irbesartan with the strategic replacement of five hydrogen atoms with deuterium atoms. The compound has a propyl group at the 2-position of the diazaspiro[4.4]non-1-en-4-one system, distinguishing it from Irbesartan which possesses a butyl group at the same position. This structural difference is reflected in its name, where "demethyl" indicates the absence of one methyl group compared to the parent compound Irbesartan.

Comparison with Non-deuterated Analog

The comparison between Demethyl Irbesartan and its deuterated analog Demethyl Irbesartan-d5 is summarized in the following table:

Property	Demethyl Irbesartan	Demethyl Irbesartan-d5
Molecular Formula	C24H26N6O	C24H21D5N6O
Molecular Weight	414.50 g/mol	419.53 g/mol
CAS Number	158778-58-6	Not assigned specifically
Mass Difference	-	+5.03 Da
Chemical Behavior	Reference	Nearly identical to reference
Primary Use	Impurity standard	Internal standard for analytical methods

Table 2: Comparison of properties between Demethyl Irbesartan and Demethyl Irbesartan-d5

Applications in Analytical Chemistry

Role as Internal Standard

Demethyl Irbesartan-d5 serves as an ideal internal standard for the quantitative analysis of Demethyl Irbesartan in pharmaceutical formulations and biological samples. The use of isotope-labeled internal standards like Demethyl Irbesartan-d5 offers several advantages in analytical methods:

• Similar chromatographic retention times to the analyte

• Identical extraction recovery and matrix effects

• Distinct mass-to-charge ratio allowing for selective detection

• Compensation for variations in sample preparation and instrument response

These characteristics make Demethyl Irbesartan-d5 particularly valuable in LC-MS/MS methods developed for the analysis of Irbesartan and its impurities.

Compound	Parent Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Irbesartan	429.5	207.0	35
Irbesartan-d4	433.5	211.0	35
Demethyl Irbesartan (predicted)	415.5	207.0	~35
Demethyl Irbesartan-d5 (predicted)	420.5	212.0	~35

Table 3: Predicted MRM transitions for Demethyl Irbesartan-d5 based on related compounds

Analytical Method Development

Sample Preparation Techniques

Effective analysis of Demethyl Irbesartan using Demethyl Irbesartan-d5 as an internal standard typically employs one of the following sample preparation techniques:

• Solid Phase Extraction (SPE): This technique offers high recovery and clean extracts, making it suitable for the analysis of complex matrices like plasma samples. The method involves conditioning an SPE cartridge, loading the sample, washing to remove interferences, and eluting the analyte and internal standard.

• Liquid-Liquid Extraction (LLE): This approach may use solvent systems such as ethyl acetate and n-hexane (80:20, v/v) to extract both Demethyl Irbesartan and its deuterated analog from biological matrices.

• Protein Precipitation: For simpler matrices, protein precipitation using organic solvents like methanol or acetonitrile can provide sufficient clean-up while maintaining good recovery of both the analyte and internal standard.

Chromatographic Conditions

Optimal chromatographic separation of Demethyl Irbesartan and related compounds can be achieved using conditions similar to those employed for Irbesartan analysis:

Parameter	Condition
Column	C18 column (e.g., Hypersil Gold C18, 5μm, 100 × 4.6 mm)
Mobile Phase	Methanol:0.2% formic acid (85:15, v/v)
Flow Rate	0.7 mL/min
Column Temperature	40°C
Injection Volume	15 μL
Run Time	2.0-4.0 minutes

Table 4: Recommended chromatographic conditions for Demethyl Irbesartan-d5 analysis

Quality Control Applications

Method Validation Parameters

Validation of analytical methods using Demethyl Irbesartan-d5 as an internal standard typically addresses the following parameters:

Parameter	Acceptance Criteria	Typical Performance
Linearity	r² ≥ 0.99	r² ≥ 0.994 over 50-10,000 ng/mL range
Precision (Intra-day)	CV ≤ 15%	CV between 0.87-4.39%
Precision (Inter-day)	CV ≤ 15%	CV between 4.05-7.90%
Accuracy	85-115%	98-109%
Recovery	≥ 75%	Typically 70-90%
Matrix Effect	CV ≤ 15%	CV typically < 10%
Stability	≥ 85% remaining after storage	Stable for at least 72 hours at 10°C

Table 5: Method validation parameters for analytical methods using deuterated internal standards

Current Research and Future Directions

Metabolite Identification Studies

Demethyl Irbesartan has been identified as a metabolite of Irbesartan in some studies, and Demethyl Irbesartan-d5 can serve as a valuable tool in metabolomic investigations aimed at understanding the metabolism and pharmacokinetics of Irbesartan. Such studies contribute to a better understanding of the drug's efficacy and safety profile.

Advanced Analytical Techniques

Emerging analytical technologies that may enhance the utility of Demethyl Irbesartan-d5 include:

• Ultra-high-performance liquid chromatography (UHPLC) coupled with high-resolution mass spectrometry

• Novel sample preparation techniques such as microextraction methods

• Automated analytical workflows for high-throughput analysis

• Application in dried blood spot and other alternative sampling techniques

These advancements promise to further improve the sensitivity, specificity, and efficiency of methods employing Demethyl Irbesartan-d5 as an internal standard.

Comparative Analysis with Related Deuterated Standards

Several deuterated analogs of Irbesartan and its related compounds are available for analytical purposes. The following table compares their key properties:

Compound	Molecular Formula	Molecular Weight	Primary Application
Demethyl Irbesartan-d5	C24H21D5N6O	419.53	Internal standard for Demethyl Irbesartan analysis
Irbesartan-d3	C25H25D3N6O	431.56	Alternative internal standard for Irbesartan
Irbesartan-d4	C25H24D4N6O	432.55	Common internal standard for Irbesartan
Irbesartan-d7	C25H21D7N6O	435.57	High isotopic shift internal standard

Table 6: Comparison of deuterated standards related to Irbesartan and its impurities